Cas no 1539396-00-3 (1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine)

• Product Name: 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine
• CAS No: 1539396-00-3
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5770748
• PubChem ID: 83809618
• Update Time: 2025-08-03

1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1843090
• 1539396-00-3
• [1-(2-fluoro-5-methylphenyl)cyclopentyl]methanamine
• 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine

• Inchi： 1S/C13H18FN/c1-10-4-5-12(14)11(8-10)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： XFXYMNIJBHKTFG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(CN)CCCC1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine

Introduction to 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine (CAS No. 1539396-00-3)

1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1539396-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The structural features of 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine, particularly the presence of a fluoro-substituted aromatic ring and a cyclopentylamine moiety, contribute to its unique chemical and biological profile.

The fluoro group at the 2-position of the phenyl ring is a key structural determinant that influences the compound's metabolic stability, binding affinity, and overall pharmacokinetic behavior. Fluorine atoms are well-known for their ability to enhance molecular interactions with biological targets, often leading to improved drug efficacy and reduced toxicity. In contrast, the methyl group at the 5-position serves to modulate steric hindrance and electronic properties, further fine-tuning the compound's interaction with potential biological receptors.

The cyclopentylmethanamine core of this molecule introduces a rigid cyclic structure that can enhance binding specificity and reduce conformational flexibility. This feature is particularly valuable in drug design, where precise alignment with target proteins is crucial for optimal therapeutic activity. The combination of these structural elements makes 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine a promising candidate for further exploration in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Studies have suggested that 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders, inflammation, and cancer. These findings are supported by preliminary in vitro assays that demonstrate favorable pharmacological profiles.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine has been explored as a strategy to optimize its pharmacological properties. By systematically modifying substituents on the aromatic ring or the cyclopentylamine moiety, chemists aim to enhance potency, selectivity, and solubility. Such modifications are guided by structure-activity relationship (SAR) studies, which provide critical insights into how structural changes affect biological activity.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. For instance, fluorine atoms can prevent unwanted degradation pathways, such as oxidation or hydrolysis, thereby extending the half-life of drugs in vivo. Additionally, fluorine can influence electronic effects on adjacent atoms, leading to altered receptor binding affinities.

Current research in the field also highlights the potential applications of 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine in targeted therapy strategies. Its structural motif suggests compatibility with ligands designed for receptor-mediated drug delivery systems. By incorporating this compound into prodrugs or bioconjugates, researchers may achieve site-specific release and improved therapeutic outcomes.

The synthesis of 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methods ensure high yields and purity, which are essential for subsequent pharmacological evaluation.

As interest in fluorinated pharmaceuticals grows, so does the demand for innovative synthetic methodologies tailored to their unique chemical properties. The development of novel fluorination techniques has enabled researchers to introduce fluorine atoms into complex molecules with greater precision than ever before. This progress has opened new avenues for drug discovery and allowed for the exploration of previously inaccessible chemical space.

The potential therapeutic applications of 1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine extend beyond traditional small-molecule drugs. Its structural features make it amenable to derivatization into peptidomimetics or nucleoside analogs, expanding its utility in diverse therapeutic contexts. For example, modifications at the cyclopentylamine core could yield derivatives with enhanced binding affinity for specific neurological targets or improved bioavailability after oral administration.

In conclusion,1-(2-fluoro-5-methylphenyl)cyclopentylmethanamine (CAS No. 1539396-00-3) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural composition and promising pharmacological properties position it as a valuable scaffold for further drug development efforts. Continued research into this compound and its derivatives holds great promise for advancing therapeutic interventions across multiple disease areas.